[(2R,3R)-2-[(2,2-Dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate
[(2R,3R)-2-[(2,2-Dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate
Brand Name:
Vulcanchem
CAS No.:
14399-14-5
VCID:
VC0181801
InChI:
InChI=1S/C20H18Cl2N2O6/c21-19(22)20(27)23-16(18(26)14-7-9-15(10-8-14)24(28)29)12-30-17(25)11-6-13-4-2-1-3-5-13/h1-11,16,18-19,26H,12H2,(H,23,27)/b11-6+/t16-,18-/m1/s1
SMILES:
C1=CC=C(C=C1)C=CC(=O)OCC(C(C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl
Molecular Formula:
C20H18Cl2N2O6
Molecular Weight:
453.3 g/mol
[(2R,3R)-2-[(2,2-Dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate
CAS No.: 14399-14-5
Main Products
VCID: VC0181801
Molecular Formula: C20H18Cl2N2O6
Molecular Weight: 453.3 g/mol
CAS No. | 14399-14-5 |
---|---|
Product Name | [(2R,3R)-2-[(2,2-Dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate |
Molecular Formula | C20H18Cl2N2O6 |
Molecular Weight | 453.3 g/mol |
IUPAC Name | [(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propyl] (E)-3-phenylprop-2-enoate |
Standard InChI | InChI=1S/C20H18Cl2N2O6/c21-19(22)20(27)23-16(18(26)14-7-9-15(10-8-14)24(28)29)12-30-17(25)11-6-13-4-2-1-3-5-13/h1-11,16,18-19,26H,12H2,(H,23,27)/b11-6+/t16-,18-/m1/s1 |
Standard InChIKey | CWCFRXTWYCIYJL-YIINBFHCSA-N |
Isomeric SMILES | C1=CC=C(C=C1)/C=C/C(=O)OC[C@H]([C@@H](C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl |
SMILES | C1=CC=C(C=C1)C=CC(=O)OCC(C(C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl |
Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)OCC(C(C2=CC=C(C=C2)[N+](=O)[O-])O)NC(=O)C(Cl)Cl |
PubChem Compound | 6436398 |
Last Modified | Nov 11 2021 |
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